Cas no 76637-56-4 (2-Propenoic acid, 2-[(methoxycarbonyl)amino]-, methyl ester)

2-Propenoic acid, 2-[(methoxycarbonyl)amino]-, methyl ester structure
76637-56-4 structure
Product Name:2-Propenoic acid, 2-[(methoxycarbonyl)amino]-, methyl ester
CAS No:76637-56-4
MF:C6H9NO4
MW:159.139961957932
CID:537470
PubChem ID:9989500
Update Time:2025-04-19

2-Propenoic acid, 2-[(methoxycarbonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-[(methoxycarbonyl)amino]-, methyl ester
    • methyl 2-(methoxycarbonylamino)prop-2-enoate
    • BLEKPXIIBASBOH-UHFFFAOYSA-N
    • DTXSID00433692
    • 76637-56-4
    • methyl alpha-(methoxycarbonylamino)-acrylate
    • SCHEMBL10662610
    • Inchi: 1S/C6H9NO4/c1-4(5(8)10-2)7-6(9)11-3/h1H2,2-3H3,(H,7,9)
    • InChI Key: BLEKPXIIBASBOH-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=C)NC(=O)OC)=O

Computed Properties

  • Exact Mass: 159.05315777g/mol
  • Monoisotopic Mass: 159.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.6Ų
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